(2S,4S)-1-(tert-Butoxycarbonyl)-4-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-2-pyrrolidinecarboxylic aci

• IUPAC Name: (2R,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(5,6,7,8-tetrahydronaphthalen-1-yloxy)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C20H27NO5/c1-20(2,3)26-19(24)21-12-14(11-16(21)18(22)23)25-17-10-6-8-13-7-4-5-9-15(13)17/h6,8,10,14,16H,4-5,7,9,11-12H2,1-3H3,(H,22,23)/t14-,16+/m0/s1
• InChI Key: COSSSEBWMPBNFU-GOEBONIOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)OC2=CC=CC3=C2CCCC3
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](C[C@@H]1C(=O)O)OC2=CC=CC3=C2CCCC3
• Molecular Formula: C20H27NO5
• Molecular Weight: 361.4 g/mol

Description

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(5,6,7,8-tetrahydro-1-naphthalenyloxy)-2-pyrrolidinecarboxylic aci is a useful research compound. Its molecular formula is C20H27NO5 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• This compound is used in the synthesis of tetrahydroquinolines and tetrahydronaphthyridines via directed lithiation reactions, contributing to the development of new versatile quinoline ring nucleus synthesis (Reed, Rotchford, & Strickland, 1988).
• It's involved in asymmetric syntheses of piperidinedicarboxylic acid derivatives, highlighting its utility in producing enantiomerically pure compounds starting from amino acids (Xue et al., 2002).

Chemical Reactions and Catalysis

• The compound plays a role in coupling reactions with arylboronic acids to produce a series of tetrahydropyridine carboxylates, demonstrating its versatility in palladium-catalyzed coupling reactions (Wustrow & Wise, 1991).
• It is used in efficient asymmetric hydrogenations of acrylic acid derivatives, where its role in the preparation of a cationic rhodium complex is vital for these hydrogenations (Takahashi & Achiwa, 1989).

Structural Analysis and Medicinal Chemistry

• Structural and activity relationships of chalcone and flavone carboxylic acids in leukemia cells are studied using derivatives of this compound, highlighting its application in medicinal chemistry (Kagechika et al., 1989).
• It also contributes to the synthesis of platinum complexes used in asymmetric hydroformylation of olefins, showcasing its role in creating catalyst systems for chemical synthesis (Stille et al., 1991).

Crystallography and Material Science

• The crystal structure of a related compound, (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid, has been analyzed, indicating its significance in crystallography and material science (Yuan et al., 2010).